2-Phenyl-3-(4-cyanophenyl)propanenitrile

• IUPAC Name: 4-(2-cyano-2-phenylethyl)benzonitrile
• InChI: InChI=1S/C16H12N2/c17-11-14-8-6-13(7-9-14)10-16(12-18)15-4-2-1-3-5-15/h1-9,16H,10H2
• InChI Key: ZINQIVPEOJWIAH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CC2=CC=C(C=C2)C#N)C#N
• Molecular Formula: C16H12N2
• Molecular Weight: 232.28 g/mol

Description

2-Phenyl-3-(4-cyanophenyl)propanenitrile, commonly known as PCP, is a chemical compound that has been used in scientific research for many years. Its unique chemical structure has made it a valuable tool in the study of biological processes and the development of new drugs.

Mechanism of Action

The mechanism of action of PCP is not fully understood, but it is believed to interact with specific proteins in the body, altering their function and leading to a variety of physiological effects.
Biochemical and Physiological Effects:
PCP has been shown to have a wide range of biochemical and physiological effects, including the inhibition of protein-protein interactions, the induction of apoptosis (programmed cell death), and the modulation of various signaling pathways in the body.

Advantages and Limitations for Lab Experiments

The unique chemical structure of PCP makes it a valuable tool in the study of biological processes, but it also has limitations. For example, PCP can be difficult to synthesize and purify, and its effects on living organisms can be unpredictable.

Future Directions

There are many potential future directions for research on PCP, including the development of new drugs that target specific proteins in the body, the investigation of its effects on various signaling pathways, and the study of its potential use in the treatment of various diseases. Additionally, further research is needed to fully understand the mechanism of action of PCP and its potential applications in the field of medicine.

Synthesis Methods

The synthesis of PCP involves a multi-step process that begins with the reaction of benzaldehyde and malononitrile. This reaction produces a compound known as 2-phenyl-3-hydroxypropanenitrile, which is then reacted with a cyanide ion to produce PCP.

Scientific Research Applications

PCP has been used in a variety of scientific research applications, including the study of protein-protein interactions, the development of new drugs, and the investigation of the mechanisms of action of various biological processes.